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Compound of Interest

Compound Name: N-tosyl-D-methionine

Cat. No.: B8315422

Get Quote

Executive Summary
D-Methioninol is a critical chiral auxiliary and building block for peptidomimetics and

organocatalysts.[1] Unlike simple aliphatic amino acids, D-methionine presents a unique

synthetic challenge: the thioether (sulfide) side chain. This moiety acts as a soft Lewis base,

capable of coordinating with boron and aluminum species, potentially retarding reduction or

complicating workup. Furthermore, the risk of S-oxidation to the sulfoxide (sulfoxide) requires

strict exclusion of oxidants.

This guide details two validated protocols:

Method A (LiAlH₄): The "Gold Standard" for laboratory-scale purity and yield.

Method B (NaBH₄/I₂): A scalable, cost-effective alternative avoiding pyrophoric reagents.

Strategic Analysis of Reduction Pathways
The reduction of the carboxylic acid moiety to a primary alcohol while leaving the amine and

sulfide intact requires chemoselectivity.
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Feature
Method A: Lithium Aluminum

Hydride (LAH)

Method B: Sodium

Borohydride / Iodine

Active Species (Aggressive Hydride) (In situ Borane)

Mechanism
Nucleophilic attack on

carboxylate salt

Electrophilic activation of

carboxylate

Sulfide Compatibility

High. Al-S coordination is weak

and breaks easily during

aqueous quench.

Moderate. Borane forms stable

adducts, requiring vigorous

hydrolysis to release the

product.

Racemization Risk Low (if temperature controlled). Very Low (mild conditions).

Scalability
Low (Pyrophoric solid

handling).

High (Reagents are stable

solids).

Recommendation
Best for <50g batches where

purity is paramount.

Best for >50g batches or

industrial transfer.

Protocol A: LiAlH₄ Reduction (Standard Laboratory
Scale)
Objective: Synthesis of 10g of D-Methioninol with >98% ee. Safety: LiAlH₄ is pyrophoric.

Reacts violently with water. Perform all steps under Argon/Nitrogen.

Reagents
D-Methionine: 14.9 g (100 mmol) [Dried in vacuo over

]

LiAlH₄ (LAH): 5.7 g (150 mmol, 1.5 equiv) [Pellets preferred over powder for safer handling]

Tetrahydrofuran (THF): 250 mL [Anhydrous, inhibitor-free]

Quenching Agents: Water, 15% NaOH.
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Step-by-Step Methodology
Apparatus Setup:

Flame-dry a 500 mL 3-neck round-bottom flask (RBF).

Equip with a reflux condenser, pressure-equalizing addition funnel, and internal

thermometer.

Flush system with Argon for 15 minutes.

Solubilization (The "Slurry"):

Charge the RBF with LiAlH₄ (5.7 g) and THF (100 mL). Cool to 0°C.[2]

Note: Methionine has poor solubility in THF. It is added as a solid portion-wise or as a

slurry.

Add D-Methionine (14.9 g) slowly over 30 minutes via a powder funnel or solid addition

tube.

Insight: Slow addition prevents a runaway exotherm which can cause local overheating

and racemization.

Reflux Phase:

Allow the mixture to warm to Room Temperature (RT) over 1 hour.

Heat to reflux (66°C) for 12–16 hours. The grey suspension will eventually turn into a

thicker white/grey slurry as the lithium aluminate salts form.

The "Fieser" Quench (Critical for Filtration):

Cool reaction to 0°C.[2]

Slowly add 5.7 mL Water (1 mL per g of LAH). Caution: Vigorous H2 evolution.

Add 5.7 mL 15% NaOH.
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Add 17.1 mL Water (3 mL per g of LAH).

Warm to RT and stir for 45 minutes. The grey precipitate should turn into a granular, white

sand (Lithium/Aluminum salts).

Isolation:

Filter the granular salts through a coarse fritted glass funnel (or Celite).

Wash the filter cake with warm THF (3 x 50 mL).

Concentrate the filtrate in vacuo to yield a pale yellow oil.

Purification (Distillation):

The crude oil often contains trace salts.

Perform Kugelrohr distillation or high-vacuum distillation.

Boiling Point: ~120–125°C at 1 mmHg.

Yield Target: 85–92%.

Protocol B: NaBH₄/I₂ System (Scalable Route)
Objective: Scalable preparation without LAH handling. Mechanism: Iodine reacts with NaBH₄ to

generate Borane (

) in situ, which selectively reduces the carboxylic acid.

Reagents
D-Methionine: 14.9 g (100 mmol)

NaBH₄: 8.7 g (230 mmol, 2.3 equiv)

Iodine (

): 25.4 g (100 mmol, 1.0 equiv)
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THF: 300 mL [Anhydrous]

Step-by-Step Methodology
Pre-Generation of Borane:

In a 1L RBF under Argon, suspend NaBH₄ (8.7 g) in THF (200 mL).

Add D-Methionine (14.9 g) to the suspension.

Cool to 0°C.[2]

Iodine Addition (The Activation):

Dissolve Iodine (25.4 g) in THF (50 mL).

Add the Iodine solution dropwise over 1 hour.

Observation: The solution will bubble (

evolution) and the purple color of iodine will fade as it reacts.

Insight: The solution becomes colorless/white once the Borane is generated.

Reaction:

Heat to reflux for 18 hours.

Note: Borane reduces the carboxylate to the borate ester/alcohol complex.

Methanolysis (Breaking the Boron Complex):

Cool to RT. Carefully add Methanol (50 mL) to quench excess hydride.

Critical Step for Methionine:[3] The Borane-Sulfide complex is stable. To fully release the

amino alcohol, the mixture often requires an acidic workup or extended reflux with

methanol.

Evaporate the solvent to dryness.[2]
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Redissolve the residue in 20% KOH (100 mL) and stir for 4 hours (hydrolyzes Boron-

Nitrogen/Sulfur bonds).

Extraction:

Extract the aqueous alkaline phase with Dichloromethane (DCM) (3 x 100 mL).

Note: Amino alcohols are water-soluble; salting out the aqueous layer with NaCl improves

extraction efficiency.

Dry organics over

and concentrate.[4]

Workflow Visualization
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Safety Protocols

Start: D-Methionine

Choose Reagent

Method A: LiAlH4
(High Purity, Lab Scale)

Small Scale / High Purity

Method B: NaBH4/I2
(Scalable, Safer)

Large Scale / Safety

Reflux in THF
(12-18 Hours)

Quench Step
(Critical Safety Point)

Alkaline Extraction
(pH > 12)

Fieser (LAH) or
KOH Hydrolysis (Borane)

Vac Distillation
(120°C @ 1mmHg)

DCM Extraction

Product:
D-Methioninol

Inert Atmosphere (Ar) Venting H2 Gas Bleach Trap for Sulfides

Click to download full resolution via product page
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Caption: Decision tree and process flow for the reduction of D-Methionine, highlighting critical

safety and workup divergences.

Quality Control & Characterization
Verify the identity and purity using the following parameters.

Parameter Acceptance Criteria Method

Appearance
Clear, colorless to pale yellow

viscous oil
Visual

1H NMR (CDCl₃)
2.1 (s, 3H, S-CH3),

2.9 (m, 1H, CH-N)

NMR (Confirm absence of

sulfoxide peaks at

2.6)

Optical Rotation

to

(

, EtOH)

Polarimetry

Purity >98.0% HPLC / GC

Note on Optical Rotation: The sign of rotation for D-Methioninol is positive (+) in Ethanol. If the

value is low, racemization occurred during the reflux (too hot) or the starting material was

impure.

Troubleshooting & "The Stench"
Managing Sulfide Odors
Methionine derivatives release volatile sulfides (rotten cabbage smell) that are detectable at

ppb levels.

Prevention: Keep all reaction vessels sealed.

Waste Treatment: Treat all aqueous waste and glassware with 10% Bleach (Sodium

Hypochlorite) before disposal. This oxidizes the sulfides to odorless sulfoxides/sulfones.
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Warning: Do NOT use bleach on your product; it will destroy it.

Low Yield?
Issue: Product remaining in the aqueous phase.

Fix: Amino alcohols are highly polar. Saturate the aqueous phase with NaCl ("salting out")

and perform 5-6 extractions with DCM. Alternatively, use continuous liquid-liquid extraction

for 24 hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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